Cas no 149705-60-2 (4-hydroxy-3-Benzofuranmethanol)
149705-60-2 structure
Product Name:4-hydroxy-3-Benzofuranmethanol
CAS No:149705-60-2
MF:C9H8O3
MW:164.158022880554
CID:100114
PubChem ID:45122681
Update Time:2025-04-18
4-hydroxy-3-Benzofuranmethanol Chemical and Physical Properties
Names and Identifiers
-
- 4-hydroxy-3-Benzofuranmethanol
- 3-(hydroxymethyl)-1-benzofuran-4-ol
- 3-Benzofuranmethanol,4-hydroxy-
- 3-Benzofuranmethanol, 4-hydroxy-
- 3-(hydroxymethyl)benzofuran-4-ol
- 149705-60-2
-
- Inchi: 1S/C9H8O3/c10-4-6-5-12-8-3-1-2-7(11)9(6)8/h1-3,5,10-11H,4H2
- InChI Key: DXAAVGXQYPBHCL-UHFFFAOYSA-N
- SMILES: O1C=C(CO)C2C(=CC=CC1=2)O
Computed Properties
- Exact Mass: 164.04734
- Monoisotopic Mass: 164.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 53.6Ų
Experimental Properties
- PSA: 53.6
4-hydroxy-3-Benzofuranmethanol Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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